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An in-depth technical guide to the formation and decay pathways of Uranium-236, prepared for

researchers, scientists, and drug development professionals.

Introduction
Uranium-236 (²³⁶U) is an isotope of uranium that is not fissile with thermal neutrons and is

generally considered a long-lived radioactive waste product.[1][2] It is primarily found in spent

nuclear fuel and reprocessed uranium.[1][2][3] Although not naturally abundant in significant

quantities, its formation in nuclear reactors has significant implications for the nuclear fuel cycle

and waste management. This document provides a comprehensive overview of the formation

and decay pathways of ²³⁶U, including quantitative data, experimental methodologies, and

pathway visualizations.

Formation Pathways of Uranium-236
Uranium-236 is formed through several nuclear reactions, the most significant of which occurs

within nuclear reactors. Other pathways contribute to its presence in the environment and in

specific nuclear materials.

Neutron Capture by Uranium-235
The primary mechanism for the production of Uranium-236 is the capture of a thermal neutron

by a Uranium-235 (²³⁵U) nucleus. When ²³⁵U absorbs a thermal neutron, it can either undergo

fission or capture the neutron to become ²³⁶U, emitting gamma radiation in the process.
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Fission Reaction: Approximately 85.5% of thermal neutron absorptions by ²³⁵U result in

nuclear fission.[1]

Capture Reaction (Formation of ²³⁶U): The remaining 14.5% of the time, ²³⁵U captures the

neutron without fissioning, thereby forming ²³⁶U.[1]

This process is a significant contributor to the accumulation of ²³⁶U in spent nuclear fuel,

typically composing about 0.4% to 0.6% of the total uranium.[2][4]

Alpha Decay of Plutonium-240
Another formation pathway for Uranium-236 is the alpha decay of Plutonium-240 (²⁴⁰Pu).[1][2]

Plutonium-240 is a common isotope found in reactor-grade plutonium and is formed when

Plutonium-239 captures a neutron without fissioning.[1][2]

²⁴⁰Pu decays to ²³⁶U with a half-life of 6,561 years.[1][2]

While most ²⁴⁰Pu in a closed fuel cycle will fission before it decays, any ²⁴⁰Pu discarded as

nuclear waste will eventually decay into ²³⁶U over thousands of years.[1][2]

Other Formation Pathways
Minor pathways for the formation of ²³⁶U also exist:

Uranium-238 (n,3n) Reaction: In environments with high-energy (fast) neutrons, such as in

thermonuclear weapons, Uranium-238 (²³⁸U) can absorb a neutron and emit three neutrons,

resulting in the formation of ²³⁶U.[1][5]

Parent Isotope Decay: Uranium-236 is also a decay product of other less common isotopes,

such as Protactinium-236 (²³⁶Pa) and Neptunium-236 (²³⁶Np).[6]

The following diagram illustrates the primary formation pathways of Uranium-236.
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Caption: Formation pathways of Uranium-236.

Decay Pathways of Uranium-236
Uranium-236 is a long-lived radioactive isotope that decays through two primary modes: alpha

decay and spontaneous fission.

Alpha Decay
The predominant decay mode for Uranium-236 is alpha decay, where it emits an alpha particle

(a helium nucleus) and transforms into Thorium-232 (²³²Th).[1][2][4]

Half-Life: The half-life of ²³⁶U is approximately 23.42 million years.[1][2][4][6]

Decay Product: The daughter isotope, Thorium-232, is itself radioactive with a very long half-

life of about 14 billion years, effectively stopping the decay chain for practical purposes over

shorter timescales.[1][2]

Decay Energy: The alpha decay of ²³⁶U releases approximately 4.572 MeV of energy.[7]
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Spontaneous Fission
A very small fraction of Uranium-236 nuclei undergo spontaneous fission, splitting into two

smaller nuclei and releasing neutrons.

Branching Ratio: The probability of spontaneous fission is extremely low, with a branching

ratio of about 9.6 x 10⁻⁸ %.[4][8]

Due to its low probability, spontaneous fission is a minor contributor to the overall decay of

Uranium-236.

The following diagram illustrates the decay pathways of Uranium-236.
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Caption: Decay pathways of Uranium-236.

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the formation and

decay of Uranium-236.

Table 1: Formation Data for Uranium-236
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Formation Pathway Reaction
Cross-Section /
Yield

Notes

Neutron Capture ²³⁵U + n → ²³⁶U + γ

~14.5% of thermal

neutron absorptions

by ²³⁵U[1]

Primary production

route in nuclear

reactors.

Alpha Decay ²⁴⁰Pu → ²³⁶U + α
Half-life of ²⁴⁰Pu:

6,561 years[1][2]

Relevant for long-term

storage of plutonium-

containing waste.

(n,3n) Reaction ²³⁸U + n → ²³⁶U + 3n
Occurs with fast

neutrons

A source in

thermonuclear

weapons.[1][5]

Beta Decay ²³⁶Pa → ²³⁶U + β⁻ -
Parent isotope decay.

[6]

Beta Decay ²³⁶Np → ²³⁶U + β⁻ -
Parent isotope decay.

[6]

Table 2: Decay and Nuclear Properties of Uranium-236
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Property Value

Half-Life 2.342 x 10⁷ years[1][4][6]

Decay Modes

    Alpha Decay ~100%[6]

    Spontaneous Fission 9.6 x 10⁻⁸ %[4][8]

Decay Products

    Alpha Decay Thorium-232 (²³²Th)[1][2][4]

    Spontaneous Fission Various fission products and neutrons

Decay Energy (Alpha) 4.572 MeV[7]

Isotope Mass 236.045566 Da[1]

Spin 0+[1][6]

Binding Energy 1790.415 MeV[1][6]

Experimental Protocols
The determination of the nuclear data presented in this guide relies on a variety of

sophisticated experimental techniques.

Neutron Capture Cross-Section Measurement
The probability of the ²³⁵U(n,γ)²³⁶U reaction is quantified by its neutron capture cross-section.

These measurements are crucial for reactor physics calculations.

Time-of-Flight (TOF) Technique: This is a common method where a pulsed neutron beam is

directed at a ²³⁵U target. The time it takes for neutrons of different energies to travel from the

source to the target is measured, allowing for energy-dependent cross-section

determination.[4]

Data Analysis: The experimental data are often analyzed using least-squares methods with

codes like the Gauss-Markov-Aitken (GMA) code to determine the cross-sections and their
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uncertainties.[9] These results are then compiled into evaluated nuclear data libraries such

as JENDL and ENDF/B.[9][10][11]

Half-Life and Decay Constant Determination
The half-life of ²³⁶U is determined through methods that measure its decay rate over time.

Alpha Counting: This direct method involves using a detector with a well-defined geometry to

count the number of alpha particles emitted from a known quantity of ²³⁶U over a specific

period.[12]

Daughter Ingrowth Measurement: This technique involves chemically separating the parent

isotope (e.g., ²³⁸U) from its daughter product (e.g., ²³⁴Th) and then measuring the rate at

which the daughter product reappears in the purified parent sample over time.[12] The

Bateman equation is used to calculate the decay constant of the parent from these

measurements.[12]

Isotopic Composition Analysis
Determining the abundance of ²³⁶U, especially at trace levels in environmental samples,

requires highly sensitive analytical methods.

Accelerator Mass Spectrometry (AMS): AMS is a technique capable of detecting extremely

low concentrations of isotopes. It accelerates ions to high energies to separate them by

mass and charge, allowing for the determination of isotopic ratios such as ²³⁶U/²³⁵U.[13]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS is another powerful

technique for determining isotopic compositions. Samples are introduced into a plasma,

which ionizes the atoms. A mass spectrometer then separates the ions based on their mass-

to-charge ratio, enabling the measurement of ratios like ²³⁶U/²³⁸U.[5]

These experimental protocols provide the foundational data necessary for understanding the

behavior of Uranium-236 in various nuclear and environmental contexts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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